Cas no 1343794-72-8 (methyl 2-(chlorosulfonyl)-5-(propan-2-yl)benzoate)

• Product Name: methyl 2-(chlorosulfonyl)-5-(propan-2-yl)benzoate
• CAS No: 1343794-72-8
• MF: C₁₁H₁₃ClO₄S
• MW: 276.736521482468
• MDL: MFCD17438774
• CID: 5188659
• PubChem ID: 62086958
• Update Time: 2025-10-25

methyl 2-(chlorosulfonyl)-5-(propan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(chlorosulfonyl)-5-(1-methylethyl)-, methyl ester
• Methyl 2-(chlorosulfonyl)-5-(propan-2-yl)benzoate
• methyl 2-(chlorosulfonyl)-5-(propan-2-yl)benzoate

• MDL： MFCD17438774
• Inchi： 1S/C11H13ClO4S/c1-7(2)8-4-5-10(17(12,14)15)9(6-8)11(13)16-3/h4-7H,1-3H3
• InChI Key： SUXNZRXXTVHESF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C(C)C)=CC=C1S(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-(chlorosulfonyl)-5-(propan-2-yl)benzoate

Methyl 2-(Chlorosulfonyl)-5-(Propan-2-yl)benzoate: A Comprehensive Overview

Methyl 2-(chlorosulfonyl)-5-(propan-2-yl)benzoate, with the CAS number 1343794-72-8, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate backbone with a chlorosulfonyl group and a propan-2-yl substituent. The chlorosulfonyl group introduces a high degree of reactivity, making this compound particularly valuable in various chemical reactions and applications.

Recent studies have highlighted the potential of methyl 2-(chlorosulfonyl)-5-(propan-2-yl)benzoate in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers and coatings. The benzoate backbone provides stability, while the propan-2-yl group enhances solubility and compatibility with various substrates. This combination makes it an ideal candidate for applications in high-performance materials.

One of the most promising areas of research involving this compound is its use in catalysis. The chlorosulfonyl group acts as a strong electron-withdrawing group, facilitating various catalytic processes. Recent experiments have demonstrated its effectiveness in accelerating reactions such as esterification and amidation. These findings suggest that methyl 2-(chlorosulfonyl)-5-(propan-2-yl)benzoate could serve as a versatile catalyst in industrial settings.

In addition to its catalytic applications, this compound has also been investigated for its potential in pharmaceuticals. The benzoate backbone is known to exhibit bioactivity, and the presence of the propan-2-yl group may enhance drug delivery properties. Researchers are currently exploring its role in drug design and development, particularly in the creation of targeted therapies.

The synthesis of methyl 2-(chlorosulfonyl)-5-(propan-2-yl)benzoate involves a multi-step process that requires precise control over reaction conditions. The first step typically involves the preparation of the benzoic acid derivative, followed by chlorosulfonation to introduce the reactive group. The final step involves methylation to yield the desired product. This process has been optimized through recent advancements in synthetic chemistry, ensuring higher yields and better purity.

From an environmental perspective, methyl 2-(chlorosulfonyl)-5-(propan-2-yl)benzoate has been studied for its biodegradability and eco-friendly properties. Initial results indicate that it exhibits moderate biodegradation rates under controlled conditions, making it a potentially sustainable option for industrial applications.

In conclusion, methyl 2-(chlorosulfonyl)-5-(propan-2-yl)benzoate (CAS No: 1343794-72-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing technological innovations.